Chemical properties of trans-4,5-dichloro-4,5-dimethyl-1,3-dioxolan-2-one
Chemical properties of trans-4,5-dichloro-4,5-dimethyl-1,3-dioxolan-2-one
Title: The Gateway to Bioavailable Scaffolds: A Technical Guide to trans-4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one
Executive Summary
trans-4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one (CAS: 116857-05-7) is a specialized chlorinated cyclic carbonate serving as a critical high-reactivity intermediate in organic synthesis. Unlike its saturated parent (4,5-dimethyl-1,3-dioxolan-2-one) or its unsaturated derivative (DMDO), this dichlorinated species acts as a "masked" 1,2-dicarbonyl equivalent and the primary gateway to dioxolene-based prodrug moieties (e.g., medoxomil esters).
For drug development professionals, this molecule represents the pivot point between stable, inactive carbonate precursors and the highly reactive electrophiles required to synthesize lipophilic prodrugs of carboxylate-containing APIs (Active Pharmaceutical Ingredients), such as Olmesartan medoxomil and Lenampicillin.
Physiochemical Characterization & Stereochemistry
The molecule exists as two diastereomers: cis and trans.[1] The trans isomer is thermodynamically favored due to the minimization of dipole repulsion between the electronegative chlorine atoms and the steric bulk of the methyl groups.
Table 1: Key Chemical Properties
| Property | Data | Notes |
| IUPAC Name | trans-4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one | |
| Molecular Formula | ||
| Molecular Weight | 185.01 g/mol | |
| CAS Number | 116857-05-7 | cis isomer is 129482-56-0 |
| Physical State | White to off-white crystalline solid | Hygroscopic |
| Solubility | DCM, THF, Ethyl Acetate | Reacts with protic solvents (water/alcohols) |
| Stability | Moisture Sensitive | Hydrolyzes to 2,3-butanedione (biacetyl) |
Stereochemical Implications
The trans configuration places the two chlorine atoms on opposite faces of the dioxolane ring. In substitution reactions, this geometry influences the trajectory of incoming nucleophiles. However, its most common utility—elimination to form the alkene—proceeds efficiently from the trans isomer via anti-elimination mechanisms.
Synthesis & Purification Protocols
The industrial synthesis relies on the radical chlorination of 4,5-dimethyl-1,3-dioxolan-2-one. This process must be carefully controlled to maximize the trans yield and prevent over-chlorination.
Protocol: Radical Chlorination using Sulfuryl Chloride
-
Reagents: 4,5-Dimethyl-1,3-dioxolan-2-one (1.0 eq), Sulfuryl Chloride (
, 2.2 eq), AIBN (cat.), Dichloromethane (DCM). -
Mechanism: Radical substitution at the tertiary carbons.
Step-by-Step Workflow:
-
Dissolution: Dissolve the starting carbonate in anhydrous DCM under
atmosphere. -
Initiation: Add AIBN (Azobisisobutyronitrile) and heat to reflux (
). -
Addition: Dropwise addition of
over 2 hours. Evolution of and gas will be observed (Scrubber required). -
Reaction Monitoring: Monitor by GC-MS. The reaction proceeds through the monochloro intermediate. Continue until the dichloro species dominates.
-
Isolation: Concentrate the solvent in vacuo.
-
Purification: The crude residue is often a mixture of cis/trans. Recrystallize from dry hexane/benzene or isopropyl ether. The trans isomer preferentially crystallizes due to better packing symmetry.
Critical Insight: Avoid aqueous workup if possible. The C-Cl bond at the anomeric-like position is highly susceptible to hydrolysis, which will degrade the product into biacetyl and
.
Reactivity Profile: The "Medoxomil" Pathway
The primary value of trans-4,5-dichloro-4,5-dimethyl-1,3-dioxolan-2-one lies in its conversion to 4,5-Dimethyl-1,3-dioxol-2-one (DMDO) . This unsaturated carbonate is the scaffold for creating "medoxomil" prodrugs.
Diagram 1: The Prodrug Synthesis Pathway
This workflow illustrates how the dichloro target bridges the gap between raw materials and high-value API synthesis.
Caption: The strategic role of the dichloro intermediate in accessing the DMDO scaffold for prodrug synthesis.
Mechanism of Dechlorination (Elimination)
To access the unsaturated DMDO, the dichloro compound undergoes reductive elimination.
-
Reagents: Zinc dust in Acetic Acid or Acetone.
-
Process: The Zinc inserts into the C-Cl bond, facilitating an E2-type or radical elimination of the second chloride to form the double bond.
-
Why use the Dichloro intermediate? Direct dehydrogenation of the saturated carbonate is thermodynamically difficult. Chlorination followed by elimination provides a reliable oxidation pathway.
Applications in Drug Development
Prodrug Moiety Synthesis (Bioisosteres)
The ultimate derivative, 4-(chloromethyl)-5-methyl-1,3-dioxol-2-one, reacts with carboxylic acid drugs (R-COOH) to form (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl esters .
-
Benefit: These esters are lipophilic, improving oral bioavailability.
-
Metabolism: Once in the bloodstream, plasma esterases hydrolyze the ester. The resulting unstable hemiacetal spontaneously decomposes, releasing the active drug, diacetyl, and
.
Impurity Reference Standards
In the GMP manufacturing of Olmesartan Medoxomil, the trans-dichloro compound is a known process impurity.
-
Regulatory Requirement: ICH Q3A/B guidelines require the identification and qualification of impurities.
-
Usage: The pure trans isomer is used as a reference standard in HPLC methods to quantify residual levels in the final API, ensuring patient safety.
Safety & Handling (MSDS Summary)
This compound combines the hazards of chlorinated hydrocarbons with reactive acylating agents.
-
Hazards:
-
Skin/Eye Irritant: Causes severe irritation upon contact.
-
Lachrymator: Vapors may irritate mucous membranes.
-
Hydrolysis Hazard: Releases HCl gas upon contact with moisture.
-
-
Storage: Store at
under inert atmosphere (Argon/Nitrogen). Desiccate strictly. -
Disposal: Quench slowly into a mixture of ice and dilute sodium bicarbonate. Do not mix directly with waste solvents containing alcohols or amines to avoid uncontrolled exotherms.
References
-
Sakamoto, F., Ikeda, S., & Tsukamoto, G. (1984). Studies on prodrugs. II. Preparation and characterization of (5-substituted 2-oxo-1,3-dioxol-4-yl)methyl esters of mecillinam. Chemical & Pharmaceutical Bulletin. Link
-
BenchChem. (n.d.). 4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one Product Data & Safety.Link
-
GuideChem. (2023). Synthesis and application of 4,5-dimethyl-1,3-dioxol-2-one in pharmaceutical intermediates.[1][2][3]Link
-
PubChem. (n.d.). Compound Summary: 4,5-Dimethyl-1,3-dioxol-2-one (DMDO).[1][2][4][5] National Library of Medicine. Link
-
Axios Research. (n.d.). Reference Standard: cis-4,5-dichloro-4,5-dimethyl-1,3-dioxolan-2-one.[6][7][8]Link
Sources
- 1. 4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one|CAS 129482-56-0 [benchchem.com]
- 2. CN1261427C - Chemical synthesis method of 4,5-dimethyl-1,3-dioxol-2-one - Google Patents [patents.google.com]
- 3. An Improved Process For The Preparation Of 4,5 Dimethyl 1,3 Dioxol 2 [quickcompany.in]
- 4. rsc.org [rsc.org]
- 5. researchgate.net [researchgate.net]
- 6. cis-4,5-dichloro-4,5-dimethyl-1,3-dioxolan-2-one - CAS - 129482-56-0 | Axios Research [axios-research.com]
- 7. trans-4,5-dichloro-4,5-dimethyl-1,3-dioxolan-2-one - CAS - 116857-05-7 | Axios Research [axios-research.com]
- 8. trans-4,5-dichloro-4,5-dimethyl-1,3-dioxolan-2-one [sincopharmachem.com]
